Cas no 93968-81-1 (N-Butyryl Mesalazine)

N-Butyryl Mesalazine Properties

Names and Identifiers

• N-Butyryl Mesalazine
• 5-(butanoylamino)-2-hydroxybenzoic acid
• N-Butyryl-5-ASA
• Z285191982
• 93968-81-1
• DTXSID90640676
• CS-0297171
• 5-Butanamido-2-hydroxybenzoic acid
• AKOS000104639
• 5-butyramido-2-hydroxybenzoic acid
• FT-0664167
• SCHEMBL12066019
• Benzoic acid, 2-hydroxy-5-[(1-oxobutyl)amino]-
• DB-423438
• 2-Hydroxy-5-[(1-oxobutyl)amino]benzoic Acid; N-Butyryl-5-ASA;
• 2-Hydroxy-5-[(1-oxobutyl)amino]benzoic Acid
• +Expand

• InChIKey： WVUWWPZYZLFNQU-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13NO4/c1-2-3-10(14)12-7-4-5-9(13)8(6-7)11(15)16/h4-6,13H,2-3H2,1H3,(H,12,14)(H,15,16)
• SMILES： CCCC(=O)NC1=CC(=C(C=C1)O)C(=O)O

Computed Properties

• Exact Mass: 223.08400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 223.08445790g/mol
• Heavy Atom Count: 16
• Complexity: 267
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• LogP: 2.47850
• PSA: 90.12000